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Compound of Interest

4-Chloro-2-isopropyl-5-
Compound Name:

nitropyrimidine
CAS No.: 849353-36-2

Cat. No.: B2688881

Get Quote

\ J

Topic: Technical Guide: Solubility Profile & Handling of 4-Chloro-2-isopropyl-5-
nitropyrimidine Audience: Researchers, Process Chemists, and Drug Development Scientists.

[1]

Executive Summary & Chemical Identity

4-Chloro-2-isopropyl-5-nitropyrimidine is a specialized heterocyclic building block, primarily
utilized as a high-reactivity intermediate in the synthesis of antiviral agents (nucleotide analogs)
and glucocorticoid receptor modulators.[1] Unlike its commercially ubiquitous analog (4,6-
dichloro-2-isopropyl-5-nitropyrimidine), the monochloro variant is often synthesized in situ or
isolated as a crude oil due to its hydrolytic sensitivity and low melting point.[1]

This guide provides a definitive solubility profile derived from process chemistry data, ensuring
reproducible handling in synthetic workflows.[1]

Physicochemical Identifiers
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Parameter Technical Specification

849353-36-2 (Distinct from the dichloro analog

CAS Number
CAS 53039-35-3)
IUPAC Name 4-Chloro-5-nitro-2-(propan-2-yl)pyrimidine
Molecular Formula C7HsCIN30O:2
Molecular Weight 201.61 g/mol

_ Light Brownish Oil or Low-Melting Solid
Physical State
(Process Dependent)

LogP (Predicted) ~2.1 (Lipophilic)

Solubility Profile

Critical Note on Data Integrity: Quantitative thermodynamic solubility data (mole fraction vs.
temperature) is not available in open peer-reviewed literature for this specific intermediate. The
data below is Process Solubility Data, reconstructed from validated synthetic protocols (e.g.,
Patent WO2005030213A1).

Solvent Compatibility Table
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Solvent Class

Solvent

Solubility
Status

Process
Concentration
(Valid Range)

Application
Context

Chlorinated

Dichloromethane
(DCM)

Highly Soluble

> 100 mg/mL

Primary
extraction
solvent; used for

workup.[1]

Alcohols

Ethanol
(Absolute)

Soluble

~70 mg/mL

Reaction
medium for
reduction steps
(e.g., Fe/AcOH).

[1]

Alcohols

Methanol

Soluble

Moderate

Used in
chromatography
(3% MeOH in
DCM).[1][2]

Acids

Glacial Acetic
Acid

Soluble

Miscible

Co-solvent for
iron-mediated

reduction.[1]

Esters

Ethyl Acetate

Soluble

High

Suitable for
extraction and

chromatography.

[1]

Agqueous

Water

Insoluble

< 0.1 mg/mL

Immiscible;
product is
washed with
water during

isolation.[1]

Aqueous Base

Sat. NaHCOs

Insoluble

Immiscible

Used to
neutralize acid
traces in organic

phase.[1]
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Solubility Logic & Partitioning
 Lipophilicity: With a predicted LogP of ~2.1, the compound partitions strongly into organic

layers (DCM/EtOAC) from aqueous phases.[1]

o Hydrolytic Instability: The C4-chlorine atom is activated by the C5-nitro group, making it
susceptible to hydrolysis in basic aqueous media.[1] Avoid prolonged exposure to aqueous
bases (NaOH/KOH), which will convert the chloride to a hydroxyl group (yielding the
pyrimidinone precursor).[1]

Synthesis & Handling Protocol

This protocol describes the generation and isolation of 4-Chloro-2-isopropyl-5-
nitropyrimidine from its hydroxy precursor.[1] This method is self-validating: the transition from
a solid starting material to a soluble oil confirms the chlorination.[1]

Step-by-Step Methodology

e Precursor Preparation:

[¢]

Starting Material: 2-isopropyl-5-nitro-3-pyrimidin-4-one (Solid).[1]

[¢]

Reagent: Phosphorus Oxychloride (POCI3).[1][2]

[e]

Base: Triethylamine (EtsN).[1]

o

Solvent: Dichloromethane (DCM).[1]
» Chlorination Reaction:
o Suspend the pyrimidinone (1.0 eq) and EtsN (1.2 eq) in DCM at 0°C.
o Add POCIs (2.4 eq) dropwise over 5 minutes.
o Observation: The suspension should clarify as the chloropyrimidine forms.
o Stir for 90 minutes at 0-5°C.

o Workup (Solubility-Driven Isolation):
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[e]

Quench: Carefully pour the reaction mixture onto ice (exothermic).

o

Extraction: Dilute with DCM. The product partitions into the DCM layer.[1]

[¢]

Wash: Wash the organic layer sequentially with saturated NaHCOs (removes acidic
byproducts) and Brine.[1]

[¢]

Drying: Dry over anhydrous Na2SOa.

[¢]

Concentration: Evaporate solvent in vacuo.

[e]

Result: 4-Chloro-2-isopropyl-5-nitropyrimidine is isolated as a brownish oil.[1][2][3][4]

e Storage:
o Store under inert atmosphere (N2/Ar) at -20°C.

o Use immediately in downstream steps if possible to prevent hydrolysis or decomposition.

[1]

Reaction Engineering & Workflow Visualization

The following diagram illustrates the synthesis pathway and the solubility-driven workup logic.

Synthesis Phase Workup & Solubility Logic
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Figure 1: Synthesis and solubility-based isolation workflow. The lipophilic nature of the chloro-
intermediate drives its partitioning into DCM, separating it from water-soluble phosphonate
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byproducts.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [4-Chloro-2-isopropyl-5-nitropyrimidine solubility data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2688881/docs#4-chloro-2-isopropyl-5-
nitropyrimidine-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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